Cas no 14314-42-2 (Water-)

Dioxygen water is a chemical substance, also known as oxygen 18 water. It is a natural abundance of hydrogen and 100% 18O compound. Its molecular weight is 20.01496. Its boiling point is 100.13 ℃, melting point is 0.28 ℃. Its density is 1.10935g/cm3 at 25 ℃, The temperature at the maximum density of 1.11253g/cm3 is 4.305 ℃. It is colorless, odorless and tasteless liquid. Some physical properties are slightly different from ordinary water. The vapor pressure ratio of liquid phase is. It is prepared by water distillation, low-temperature distillation of no and low-temperature distillation of oxygen. It is mainly used as a tracer in scientific research fields such as chemistry, biology, medicine, agriculture and geology. It can also be used to prepare manual calibration samples with isotopically pure h216o< Br>

Water- structure

Product Name:Water-

CAS No:14314-42-2

Molecular Formula:H₂O

Molecular Weight:20.0150

MDL:MFCD00064503

CID:49729

PubChem ID:329758871

Water- Properties

Names and Identifiers

- Heavy-oxygen water
- Water-18O
- ((18)O)water
- 18O Labeled water
- DoripeneM Crude
- HuMic acid, sodiuM salt
- oxygen-18 water
- Water-18O,normalized
- 18O Water
- Water,heavy (H218O) (8CI)
- Heavy water (H218O)
- Water (H218O)
- Water, labeled withoxygen-18
- O18-Water
- (18O)Water
- Oxygen-Heavy Water
- Water-18O, nomalized
- normalized95atom%18O
- Oxygen, isotope of mass 18
- 7QV8F8BYNJ
- Oxygen, isotope of mass 18, at.
- Water, heavy (H218O)
- heavy oxygen
- schwerer Sauerstoff
- PubChem2391
- (~18~O)Water
- H218O
- Water-
- Q27115709
- 14314-42-2
- CS-0459820
- (18)8O
- Water-18O, 98 atom % 18O
- Water-18O, normalized
- Water-18O, 70 atom % 18O
- [O-18]-Water
- Water-18O, 99 atom % 18O
- Water-18O, 80 atom % 18O
- Water-(18-O) (10% Isotopic Purity)
- MFCD00064503
- Q662269
- J-007751
- oxygen-18 atom
- (18)OH2
- A808025
- MS-22712
- Water O-18
- DTXSID40933267
- Water-18O, 10 atom % 18O
- Oxygen-18
- Water-18O, 97 atom % 18O
- Water-(18-O) (97% Isotopic Purity)
- UNII-7QV8F8BYNJ
- HY-108872S
- AKOS015903635
- CHEBI:33813
- CHEBI:33815
- WATER, O-18
- Water, labeled with oxygen-18
- H2(18)O
- 14797-71-8
- Water-(18-O) (99% Isotopic Purity)
- water-(18)O
- (18)O
- 10 atom % 18O
- Water-18O, 97 atom%18O
- HEAVY WATER (H218O)
- H2O;O18-Water; H2O18
- heavy-oxygen water
- (18O)water
- XLYOFNOQVPJJNP-NJFSPNSNSA-N
- WATER-18O
- +Expand
- MDL： MFCD00064503
- InChIKey： XLYOFNOQVPJJNP-NJFSPNSNSA-N
- Inchi： 1S/H2O/h1H2/i1+2
- SMILES： [18O]([H])[H]

Computed Properties

Exact Mass: 20.01480
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 20.015
Heavy Atom Count: 1
Complexity: 0
Isotope Atom Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 1

Experimental Properties

LogP: -0.06430
PSA: 9.23000
Refractive Index: 1.329
Boiling Point: 100 °C(lit.)
Melting Point: 0 °C (lit.)
Flash Point: °C
Color/Form: Not determined
Solubility: Not determined
Sensitiveness: Easily absorb moisture
Density: 1.11 g/mL at 20 °C(lit.)

Water- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00ILZK-100mg	Water-18O	14314-42-2	99%	100mg	$102.00	2024-06-20
A2B Chem LLC	AI67504-100mg	Water-18O	14314-42-2	99%	100mg	$95.00	2024-04-20
Aaron	AR00IM7W-1g	Water-18O	14314-42-2	10%	1g	$38.00
abcr	AB258295-1 g	Water-18O, normalized, 97 atom%18O; .	14314-42-2		1 g	€349.10	2023-07-20
Apollo Scientific	DE995-1g	Water-18O, normalized	14314-42-2		1g	￡300.00	2022-04-27
Cooke Chemical	A8396812-1G	Water-<sup>18</sup>O	14314-42-2	10atom%18O	1g	RMB 186.40	2023-09-07
MedChemExpress	HY-108872S-100mg	Water-	14314-42-2	99.99%	100mg	￥600	2024-07-19
Omicron Biochemicals	WTR-001-1.0g	18O Water	14314-42-2		1.0g	$340	2024-07-19
TRC	W498530-10mg	Water-18O, 97 atom % 18O	14314-42-2		10mg	$58.00	2023-05-17
BAI LING WEI Technology Co., Ltd.	195655-1G	Water-	14314-42-2	97%	1G	￥ 3058	2022-04-26

Water- Suppliers

Qingdao Tenglong weibo technology co., LTD.

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(CAS:14314-42-2)

MR./MRS.:SUN JIAN LONG

Phone:15110196807

Email:market@tlwb.com.cn

Shanghai Macklin Biochemical Co., Ltd

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(CAS:14314-42-2)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

Beijing HwrkChemical Technology Co., Ltd

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MR./MRS.:LI SHUANG

Phone:13269663372

Email:lishuang@hwrkchemical.com

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:14314-42-2)

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SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.

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(CAS:14314-42-2)

MR./MRS.:JIANG KUN 1 3 8 1 6 0 0 9 1 6 1

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Hubei Guangao Biotechnology Co.,Ltd.

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SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.

Audited Supplier

(CAS:14314-42-2)

MR./MRS.:HUANG JING LI

Phone:18025840623

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Water- Related Literature

1. Substrate water interactions within the Photosystem II oxygen evolving complex

Warwick Hillier,Tom Wydrzynski Phys. Chem. Chem. Phys. 2004 6 4882
2. Catalytic fast pyrolysis of biomass: the reactions of water and aromatic intermediates produces phenols

Calvin Mukarakate,Josefine D. McBrayer,Tabitha J. Evans,Sridhar Budhi,David J. Robichaud,Kristiina Iisa,Jeroen ten Dam,Michael J. Watson,Robert M. Baldwin,Mark R. Nimlos Green Chem. 2015 17 4217
3. Facile synthesis of magnetic covalent organic frameworks for the hydrophilic enrichment of N-glycopeptides

Heping Wang,Fenglong Jiao,Fangyuan Gao,Junjie Huang,Yan Zhao,Yehua Shen,Yangjun Zhang,Xiaohong Qian J. Mater. Chem. B 2017 5 4052
4. The oxidative properties of a manganese(iv) hydroperoxide moiety and its relationships with the corresponding manganese(iv) oxo and hydroxo moieties

Yujuan Wang,Song Shi,Dajian Zhu,Guochuan Yin Dalton Trans. 2012 41 2612
5. Photochemical and electrophysical production of radicals on millisecond timescales to probe the structure, dynamics and interactions of proteins

Simin D. Maleknia,Jason W. H. Wong,Kevin M. Downard Photochem. Photobiol. Sci. 2004 3 741
6. α-Phosphoryl sulfoxides. Part XII. The question of sulfinyl oxygen participation in the alkaline hydrolysis of α-phosphoryl sulfoxides

Marian Miko?ajczyk,Wanda H. Midura,Reinhard Schmutzler,Hans-Martin Schiebel,Peter Schulze New J. Chem. 2001 25 1073
7. On a heavy path – determining cold plasma-derived short-lived species chemistry using isotopic labelling

Kristian Wende,Giuliana Bruno,Michael Lalk,Klaus-Dieter Weltmann,Thomas von Woedtke,Sander Bekeschus,Jan-Wilm Lackmann RSC Adv. 2020 10 11598
8. Microhydration of verbenone: how the chain of water molecules adapts its structure to the host molecule

Mhamad Chrayteh,Annunziata Savoia,Thérèse R. Huet,Pascal Dréan Phys. Chem. Chem. Phys. 2020 22 5855
9. Mechanism of methylphosphonic acid photo-degradation based on phosphate oxygen isotopes and density functional theory

Congcong Xia,Huanhuan Geng,Xiaobao Li,Yiyue Zhang,Fei Wang,Xiaowen Tang,R. E. Blake,Hui Li,Sae Jung Chang,Chan Yu RSC Adv. 2019 9 31325
10. Pyrolysis versus hydrolysis behavior during steam decomposition of polyesters using 18O-labeled steam

Shogo Kumagai,Yuto Morohoshi,Guido Grause,Tomohito Kameda,Toshiaki Yoshioka RSC Adv. 2015 5 61828

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Other Chemical Reagents

14314-42-2 (Water-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:14314-42-2)Water-

Purity:99%

Quantity:250mg

Price($):150.0